Cas no 2648920-44-7 ((2R,3S)-3-(benzyloxy)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid)

• Product Name: (2R,3S)-3-(benzyloxy)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid
• CAS No: 2648920-44-7
• MF: C₃₂H₃₆N₂O₆
• MW: 544.638049125671
• CID: 6399752
• PubChem ID: 165512251
• Update Time: 2025-06-24

(2R,3S)-3-(benzyloxy)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-3-(benzyloxy)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid
• EN300-1537133
• (2R,3S)-3-(benzyloxy)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]butanoic acid
• 2648920-44-7

• Inchi： 1S/C32H36N2O6/c1-21(18-29(35)34-30(31(36)37)22(2)39-19-23-10-4-3-5-11-23)16-17-33-32(38)40-20-28-26-14-8-6-12-24(26)25-13-7-9-15-27(25)28/h3-15,21-22,28,30H,16-20H2,1-2H3,(H,33,38)(H,34,35)(H,36,37)/t21?,22-,30+/m0/s1
• InChI Key： PWVBDIDCVYAJPX-XAVQGRBISA-N
• SMILES： O(C(NCCC(C)CC(N[C@@H](C(=O)O)[C@H](C)OCC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 544.25733687g/mol
• Monoisotopic Mass: 544.25733687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 14
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 114Ų

Additional information on (2R,3S)-3-(benzyloxy)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid

Introduction to (2R,3S)-3-(benzyloxy)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic Acid (CAS No. 2648920-44-7)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, (2R,3S)-3-(benzyloxy)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid, identified by its CAS number 2648920-44-7, stands out as a compound of significant interest due to its intricate molecular structure and potential biological activities. This compound belongs to a class of molecules that have garnered attention in recent years for their applications in drug discovery and molecular biology research.

The molecular structure of this compound is characterized by its stereochemistry, which is denoted by the (2R,3S) configuration. This specific arrangement of stereocenters is crucial as it influences the compound's interactions with biological targets. The presence of a benzyloxy group at the 3-position and a 5-amino group modified with a (9H-fluoren-9-yl)methoxycarbonyl moiety adds complexity to its chemical profile. These functional groups not only contribute to the compound's solubility and stability but also play a critical role in modulating its biological activity.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. Chirality refers to the property of a molecule that makes it non-superimposable on its mirror image, much like how left and right hands are similar but not identical. The stereochemistry of (2R,3S)-3-(benzyloxy)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid is particularly significant because it can lead to different biological effects depending on the enantiomer used. This has implications for drug design, as selecting the correct enantiomer can enhance efficacy while minimizing side effects.

The benzyloxy group in this compound is known to enhance lipophilicity, which can improve membrane permeability and thus bioavailability. This is an important consideration in drug development, as poor bioavailability can limit the effectiveness of a therapeutic agent. Additionally, the (9H-fluoren-9-yl)methoxycarbonyl group is a protecting group commonly used in peptide synthesis. Its presence suggests that this compound may be involved in peptidomimetic drug development, where it serves as a scaffold for creating novel bioactive molecules.

Recent studies have highlighted the importance of peptidomimetics in addressing unmet medical needs. Peptidomimetics are synthetic analogs of natural peptides that mimic their biological activity but with improved pharmacokinetic properties. The compound (2R,3S)-3-(benzyloxy)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid could potentially serve as a key intermediate in the synthesis of such peptidomimetics. Its structural features make it a versatile building block for designing molecules that interact with specific biological targets.

One area where this compound shows promise is in the field of enzyme inhibition. Enzymes are biological catalysts that play essential roles in numerous metabolic pathways. Inhibiting specific enzymes can lead to therapeutic effects by modulating these pathways. The complex structure of this compound suggests that it may be able to interact with enzyme active sites, potentially leading to inhibitory effects. Such interactions could be exploited to develop drugs for treating various diseases, including inflammatory disorders and metabolic syndromes.

The use of fluorescent tags, such as the (9H-fluoren-9-yl)methoxycarbonyl group, is common in biochemical research for tracking molecular interactions and localization within cells. This feature makes (2R,3S)-3-(benzyloxy)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid a valuable tool for studying protein-protein interactions and cellular processes. Researchers can use this compound to visualize and understand how proteins function within living cells, providing insights that could lead to new therapeutic strategies.

In conclusion, (2R,3S)-3-(benzyloxy)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique stereochemistry and functional groups make it an attractive candidate for designing novel therapeutic agents and biochemical probes. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of biological processes and developing new treatments for various diseases.